Cas no 880494-17-7 (Benzoic acid, 2-[(2-pyridinylmethyl)amino]-, methyl ester)

• Product Name: Benzoic acid, 2-[(2-pyridinylmethyl)amino]-, methyl ester
• CAS No: 880494-17-7
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• MDL: MFCD11178984
• CID: 4283518
• PubChem ID: 43139469
• Update Time: 2025-06-07

Benzoic acid, 2-[(2-pyridinylmethyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(2-pyridinylmethyl)amino]-, methyl ester
• Methyl 2-[(pyridin-2-ylmethyl)amino]benzoate
• 2-[(Pyridin-2-ylmethyl)-amino]-benzoic acid methyl ester
• DTXSID201262708
• methyl 2-(pyridin-2-ylmethylamino)benzoate
• Methyl 2-((pyridin-2-ylmethyl)amino)benzoate
• Methyl2-((pyridin-2-ylmethyl)amino)benzoate
• Methyl 2-[(2-pyridinylmethyl)amino]benzoate
• 880494-17-7

• MDL： MFCD11178984
• Inchi： 1S/C14H14N2O2/c1-18-14(17)12-7-2-3-8-13(12)16-10-11-6-4-5-9-15-11/h2-9,16H,10H2,1H3
• InChI Key： ZDSSMOFQNIHBTJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NCC1=NC=CC=C1

Computed Properties

• Exact Mass: 242.105527694Da
• Monoisotopic Mass: 242.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 2-[(2-pyridinylmethyl)amino]-, methyl ester

Benzoic acid, 2-[(2-pyridinylmethyl)amino]-, methyl ester (CAS No. 880494-17-7): An Overview of Its Properties and Applications

Benzoic acid, 2-[(2-pyridinylmethyl)amino]-, methyl ester (CAS No. 880494-17-7) is a versatile compound with significant applications in various fields, including pharmaceuticals, organic synthesis, and materials science. This compound is characterized by its unique structural features, which include a benzoic acid moiety, a pyridine ring, and a methyl ester group. These functional groups contribute to its diverse chemical properties and reactivity.

The molecular formula of Benzoic acid, 2-[(2-pyridinylmethyl)amino]-, methyl ester is C₁₅H₁₆N₂O₂, and its molecular weight is approximately 256.30 g/mol. The compound is typically a white crystalline solid at room temperature and has a melting point of around 115-117°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water.

In the realm of pharmaceuticals, Benzoic acid, 2-[(2-pyridinylmethyl)amino]-, methyl ester has garnered attention due to its potential as a lead compound for drug development. Recent studies have explored its biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its biological activities, Benzoic acid, 2-[(2-pyridinylmethyl)amino]-, methyl ester is also valuable in organic synthesis as a building block for more complex molecules. Its reactive functional groups allow for a wide range of chemical transformations. For example, the amino group can be readily modified through acylation or alkylation reactions to introduce new functionalities. Additionally, the ester group can be hydrolyzed to form the corresponding carboxylic acid or converted into other derivatives such as amides or nitriles.

In materials science, Benzoic acid, 2-[(2-pyridinylmethyl)amino]-, methyl ester has found applications in the development of functional materials and coatings. Its ability to form stable complexes with metal ions makes it useful in the synthesis of metal-organic frameworks (MOFs), which have potential applications in gas storage and separation. Furthermore, the compound's photophysical properties have been investigated for use in photovoltaic devices and luminescent materials.

The synthesis of Benzoic acid, 2-[(2-pyridinylmethyl)amino]-, methyl ester can be achieved through several routes. One common method involves the reaction of benzoic acid with (2-pyridinylmethyl)amine followed by methylation of the resulting amide using an appropriate reagent such as methyl iodide or dimethyl sulfate. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

Safety considerations are crucial when handling Benzoic acid, 2-[(2-pyridinylmethyl)amino]-, methyl ester. While it is not classified as a hazardous material under current regulations, proper personal protective equipment (PPE) should be used during handling to prevent skin contact and inhalation. Additionally, it is important to store the compound in a cool, dry place away from incompatible substances.

In conclusion, Benzoic acid, 2-[(2-pyridinylmethyl)amino]-, methyl ester (CAS No. 880494-17-7) is a multifaceted compound with promising applications in pharmaceuticals, organic synthesis, and materials science. Its unique structural features and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in various scientific disciplines.